Cas no 725212-28-2 (1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine)

• Product Name: 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine
• CAS No: 725212-28-2
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 5720333
• PubChem ID: 11817186
• Update Time: 2025-10-19

1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS005938846
• 725212-28-2
• starbld0025886
• 1-(2-Ethoxybenzyl)piperidin-4-amine
• 1-[(2-ethoxyphenyl)methyl]piperidin-4-amine
• F1908-3033
• 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine

• Inchi： 1S/C14H22N2O/c1-2-17-14-6-4-3-5-12(14)11-16-9-7-13(15)8-10-16/h3-6,13H,2,7-11,15H2,1H3
• InChI Key： YCAIZWQAKZVILB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CN1CCC(CC1)N

Computed Properties

• Exact Mass: 234.173213330g/mol
• Monoisotopic Mass: 234.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine

Professional Introduction to 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine (CAS No. 725212-28-2)

1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 725212-28-2, belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates an ethoxyphenylmethyl side chain, which contributes to its unique chemical properties and reactivity, making it a valuable scaffold for the development of novel pharmacological agents.

The significance of 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine in modern drug discovery is underscored by its potential role in addressing various therapeutic challenges. Recent advancements in medicinal chemistry have highlighted the importance of piperidine derivatives in the design of drugs targeting neurological disorders, cardiovascular diseases, and infectious conditions. The presence of the ethoxyphenyl moiety in its structure not only enhances its solubility and bioavailability but also influences its interaction with biological targets, thereby modulating its pharmacological effects.

In the context of current research, 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine has been investigated for its potential as a lead compound in the development of next-generation therapeutics. Studies have demonstrated that this compound exhibits promising inhibitory activity against certain enzymes and receptors implicated in disease pathogenesis. For instance, preliminary in vitro assays have revealed that it may interfere with the function of enzymes such as kinases and phosphodiesterases, which are often dysregulated in cancer and inflammatory conditions. These findings suggest that 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine could serve as a foundation for designing more potent and selective inhibitors.

The structural versatility of 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine also allows for further chemical modifications to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have explored various derivatization strategies, including functionalization of the aromatic ring or introduction of additional substituents at different positions along the piperidine core. Such modifications aim to enhance binding affinity, reduce toxicity, and improve metabolic stability, thereby increasing the likelihood of clinical success. The flexibility offered by this molecular scaffold makes it an attractive candidate for structure-based drug design approaches.

The synthesis of 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are critical for subsequent pharmacological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the complex framework of this compound. The efficiency and scalability of these synthetic routes are essential for large-scale production, which is necessary for preclinical and clinical studies.

Evaluation of the biological activity of 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine has been conducted using both in vitro and in vivo models. In cell-based assays, this compound has shown potential inhibitory effects on target proteins relevant to specific diseases. For example, it has demonstrated activity against mutant forms of proteins associated with cancer progression, suggesting its utility in developing targeted therapies. Additionally, animal models have provided insights into its behavioral effects and potential side effects, which are crucial for assessing its safety profile before human trials.

The integration of computational chemistry techniques has further advanced the study of 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine. Molecular modeling studies have helped elucidate its binding interactions with biological targets at an atomic level, providing valuable insights into mechanisms of action. These simulations have guided rational drug design by identifying key residues involved in binding and predicting how structural modifications might enhance efficacy or selectivity. The combination of experimental data with computational predictions offers a comprehensive approach to optimizing drug candidates like this one.

The future prospects for 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress toward clinical development. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms, researchers can rapidly identify new derivatives with improved properties. This interdisciplinary approach holds great potential for translating laboratory findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 1-[(2-Ethoxyphenyl)methyl]piperidin-4-amine (CAS No. 725212-28-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and biological activities. Its role as a lead compound underscores the importance of piperidine derivatives in modern drug development strategies. As research continues to uncover new applications and refine synthetic methodologies，this compound is poised to make substantial contributions to addressing unmet medical needs across various therapeutic areas.